Cas no 1043444-18-3 (Cl-amidine (TFA))

Cl-amidine (TFA) is a potent and selective inhibitor of protein arginine deiminase (PAD) enzymes, particularly PAD4, with demonstrated efficacy in modulating citrullination-dependent biological processes. The trifluoroacetate (TFA) salt form enhances solubility and stability, making it suitable for in vitro and cellular studies. Its high selectivity and inhibitory activity (IC50 ~5.6 μM for PAD4) enable precise investigation of PAD-mediated pathways in inflammation, autoimmune diseases, and cancer. Cl-amidine (TFA) is widely utilized in biochemical and pharmacological research due to its well-characterized mechanism and reproducibility in experimental models. The compound is supplied with analytical verification (e.g., HPLC, MS) to ensure purity and consistency.
Cl-amidine (TFA) structure
Cl-amidine (TFA) structure
Product Name:Cl-amidine (TFA)
CAS No:1043444-18-3
MF:C16H20ClF3N4O4
MW:424.8026
MDL:MFCD31536783
CID:4569430
PubChem ID:57402549
Update Time:2025-05-25

Cl-amidine (TFA) Chemical and Physical Properties

Names and Identifiers

    • Cl-Amidine (trifluoroacetate salt)
    • Cl-amidine (TFA)
    • (2S)-5-(2-Chloroethanimidamido)-2-(phenylformamido)pentanamide trifluoroacetic acid salt
    • s8141
    • ZB1554
    • Cl-amidine 2,2,2-trifluoroacetic acid
    • (S)-N-(1-amino-5-(2-chloroacetimidamido)-1-oxopentan-2-yl)benzamide 2,2,2-trifluoroacetate
    • Cl-amidine TFA
    • Cl-amidine
    • HY-100574B
    • CS-0046347
    • N-[(2S)-1-amino-5-[(1-amino-2-chloroethylidene)amino]-1-oxopentan-2-yl]benzamide;2,2,2-trifluoroacetic acid
    • DA-62375
    • BS-14345
    • 1043444-18-3
    • CHEMBL1910972
    • AKOS037648511
    • (2S)-5-(2-CHLOROETHANIMIDAMIDO)-2-(PHENYLFORMAMIDO)PENTANAMIDE; TRIFLUOROACETIC ACID
    • D81355
    • EX-A3097
    • EN300-22343062
    • CCG-268938
    • MDL: MFCD31536783
    • Inchi: 1S/C14H19ClN4O2.C2HF3O2/c15-9-12(16)18-8-4-7-11(13(17)20)19-14(21)10-5-2-1-3-6-10;3-2(4,5)1(6)7/h1-3,5-6,11H,4,7-9H2,(H2,16,18)(H2,17,20)(H,19,21);(H,6,7)/t11-;/m0./s1
    • InChI Key: WUSNMVYWOLUWDD-MERQFXBCSA-N
    • SMILES: ClC/C(/N)=N\CCC[C@@H](C(N)=O)NC(C1C=CC=CC=1)=O.FC(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 424.1125173 g/mol
  • Monoisotopic Mass: 424.1125173 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 465
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 424.80
  • Topological Polar Surface Area: 148

Cl-amidine (TFA) Pricemore >>

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Additional information on Cl-amidine (TFA)

Recent Advances in Cl-amidine (TFA) Research: Targeting PAD Inhibition for Therapeutic Applications

The compound 1043444-18-3, commonly known as Cl-amidine (TFA), has emerged as a pivotal molecule in the field of chemical biology and medicinal chemistry due to its potent inhibitory activity against peptidylarginine deiminases (PADs). PADs are a family of calcium-dependent enzymes that catalyze the post-translational conversion of arginine residues to citrulline, a process implicated in various pathological conditions, including autoimmune diseases, neurodegenerative disorders, and cancer. Cl-amidine (TFA), a trifluoroacetate salt form of Cl-amidine, has garnered significant attention for its enhanced solubility and bioavailability, making it a promising candidate for therapeutic development.

Recent studies have focused on elucidating the molecular mechanisms underlying Cl-amidine (TFA)'s inhibitory effects on PAD isoforms, particularly PAD4, which is strongly associated with rheumatoid arthritis and other inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Cl-amidine (TFA) exhibits selective inhibition of PAD4 with an IC50 value of 5.7 μM, significantly reducing citrullination in cellular models of rheumatoid arthritis. The study further highlighted the compound's ability to modulate neutrophil extracellular trap (NET) formation, a key contributor to autoimmune pathology.

In addition to its applications in autoimmune diseases, Cl-amidine (TFA) has shown promise in oncology research. A groundbreaking 2022 study in Nature Cancer revealed that Cl-amidine (TFA) disrupts the citrullination-dependent interaction between PAD2 and tumor suppressor proteins, thereby restoring p53 function in p53-mutant cancers. This finding opens new avenues for targeting citrullination pathways in precision oncology, particularly for cancers resistant to conventional therapies.

Pharmacokinetic studies of Cl-amidine (TFA) have also advanced significantly. A recent preclinical investigation reported in Drug Metabolism and Disposition (2023) characterized the compound's metabolic stability, plasma protein binding, and tissue distribution profiles. The results indicated favorable pharmacokinetic properties, with a plasma half-life of 4.2 hours in murine models and good blood-brain barrier penetration, supporting its potential for treating central nervous system disorders.

Despite these advancements, challenges remain in optimizing Cl-amidine (TFA)'s therapeutic window and isoform selectivity. Current research efforts, as highlighted in a 2023 review in Expert Opinion on Therapeutic Patents, are focusing on structural modifications to improve potency and reduce off-target effects. Several next-generation analogs derived from the 1043444-18-3 scaffold are currently in preclinical development, showing improved PAD selectivity profiles and reduced cytotoxicity.

In conclusion, Cl-amidine (TFA) represents a significant breakthrough in targeting protein citrullination for therapeutic intervention. Its multifaceted applications across autoimmune diseases, cancer, and neurodegenerative disorders underscore the importance of continued research into this compound. Future directions should focus on clinical translation, combination therapies, and the development of more selective PAD inhibitors based on the 1043444-18-3 chemical scaffold.

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